Cas no 1182-68-9 (Menaquinone 5)

Menaquinone 5 structure
Menaquinone 5 structure
Product Name:Menaquinone 5
CAS No:1182-68-9
MF:C36H48O2
MW:512.765130996704
CID:185279
PubChem ID:14009404
Update Time:2025-04-19

Menaquinone 5 Chemical and Physical Properties

Names and Identifiers

    • 1,4-Naphthalenedione,2-methyl-3-[(2E,6E,10E,14E)-3,7,11,15,19-pentamethyl-2,6,10,14,18-eicosapentaen-1-yl]-
    • Menaquinone 5
    • 2-Methyl-3-[(2E,6E,10E,14E)-3,7,11,15,19-pentamethyl-2,6,10,14,18-icosapentenyl]-1,4-naphthalenedione
    • 2-[(2E,6E,10E,14E,18E)-2,6,10,14,18-Icosapentaen-1-yl]-3-methyl-1 ,4-naphthoquinone
    • Q27251438
    • 1182-68-9
    • 2-Methyl-3-((2E,6E,10E,14E)-3,7,11,15,19-pentamethylicosa-2,6,10,14,18-pentaen-1-yl)naphthalene-1,4-dione
    • UNII-12V8PA4WCH
    • menaquinone-5
    • 1,4-NAPHTHALENEDIONE, 2-METHYL-3-((2E,6E,10E,14E)-3,7,11,15,19-PENTAMETHYL-2,6,10,14,18-EICOSAPENTAEN-1-YL)-
    • Vitamin K2(25)
    • menaquinone(5)
    • EX-A5474
    • Vitamin MK 5
    • J39.473D
    • CHEMBL4297659
    • 12V8PA4WCH
    • MK-5
    • 1,4-Naphthalenedione, 2-methly-3-(3,7,11,15,19-pentamethyl-2,6,10,14,18-eicosapentaenyl)-, (all-E)-
    • DB15381
    • MENAQUINONE [WHO-DD]
    • 2-methyl-3-[(2E,6E,10E,14E)-3,7,11,15,19-pentamethylicosa-2,6,10,14,18-pentaenyl]naphthalene-1,4-dione
    • Menaguinone
    • SCHEMBL10054543
    • Inchi: 1S/C36H48O2/c1-26(2)14-10-15-27(3)16-11-17-28(4)18-12-19-29(5)20-13-21-30(6)24-25-32-31(7)35(37)33-22-8-9-23-34(33)36(32)38/h8-9,14,16,18,20,22-24H,10-13,15,17,19,21,25H2,1-7H3/b27-16+,28-18+,29-20+,30-24+
    • InChI Key: HYPYXGZDOYTYDR-HAJWAVTHSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C(C)=C1C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)=O

Computed Properties

  • Exact Mass: 442.28700
  • Monoisotopic Mass: 442.28718
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 14
  • Complexity: 788
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 5
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 18
  • XLogP3: nothing
  • Topological Polar Surface Area: 34.1

Experimental Properties

  • Density: 1.003
  • Boiling Point: 574.3°C at 760 mmHg
  • Flash Point: 209.5°C
  • Refractive Index: 1.55
  • PSA: 34.14000
  • LogP: 8.69390

Menaquinone 5 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M218585-5mg
Menaquinone 5
1182-68-9
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$16629.00 2023-05-18
A2B Chem LLC
AE26056-5mg
2-Methyl-3-[(2E,6E,10E,14E)-3,7,11,15,19-pentamethyl-2,6,10,14,18-icosapentenyl]-1,4-naphthalenedione
1182-68-9 95%
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$423.00 2024-04-20

Menaquinone 5 Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:1182-68-9)Menaquinone 5
Order Number:LE7577
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:57
Price ($):discuss personally
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1182-68-9)Menaquinone 5
LE7577
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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